ethyl (2Z)-2-(1-benzylpiperidin-3-ylidene)acetate

• IUPAC Name: ethyl (2Z)-2-(1-benzylpiperidin-3-ylidene)acetate
• InChI: InChI=1S/C16H21NO2/c1-2-19-16(18)11-15-9-6-10-17(13-15)12-14-7-4-3-5-8-14/h3-5,7-8,11H,2,6,9-10,12-13H2,1H3/b15-11-
• InChI Key: BKZNISJDCQIXKP-PTNGSMBKSA-N
• Canonical SMILES: CCOC(=O)C=C1CCCN(C1)CC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)/C=C\1/CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

Ethyl (2Z)-2-(1-benzylpiperidin-3-ylidene)acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as EBPA and is a derivative of piperidine, which is a heterocyclic organic compound. EBPA has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of EBPA is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine and serotonin systems. EBPA may also modulate the activity of various enzymes and proteins involved in cellular signaling pathways.
Biochemical and Physiological Effects:
EBPA has been shown to have various biochemical and physiological effects. In animal studies, EBPA has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and anxiolytic effects. EBPA has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective and anticancer effects.

Advantages and Limitations for Lab Experiments

EBPA has several advantages for lab experiments, including its ease of synthesis and availability. EBPA is also relatively stable under standard laboratory conditions, making it suitable for long-term studies. However, EBPA has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on EBPA. One area of interest is the development of novel derivatives of EBPA with improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of EBPA in other fields of medicine, such as cardiology and immunology. Finally, further studies are needed to fully elucidate the mechanism of action of EBPA and its effects on various cellular signaling pathways.

Synthesis Methods

EBPA can be synthesized using a variety of methods. One of the most common methods is the condensation reaction between piperidine and ethyl acetoacetate in the presence of a base catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. Other methods of synthesis include the use of alternative catalysts and solvent systems.

Scientific Research Applications

EBPA has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, EBPA has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, EBPA has been studied for its potential as an antidepressant and anxiolytic agent. In oncology, EBPA has been shown to have anticancer properties and may be useful in the treatment of various types of cancer.